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Documented Effects of Urolithin A Across Models

Model
System

Intervention
Details

Key Quantitative Findings
Primary Mechanism
Investigated

Aged Mice
(24-month-
old) [1]

UA in chow
for 2 months

• Cardiac Function: Significantly
preserved diastolic function (E'/A' ratio)

[1].

Mitophagy activation &
improvement of

mitochondrial health in
heart and skeletal muscle

[1].

Old Rats
(Heart Failure
Model) [1]

25 mg/kg UA

for 2 months

• Cardiac Function: Reduced decline

in Ejection Fraction (EF) by 35% and
Fractional Shortening (FS) by 39% [1].

Enhanced mitochondrial

quality control and
increased mitophagy

markers (PINK1/Parkin) in
heart tissue [1].

Healthy Older
Adults (4-
month study)
[2]

1,000 mg/day
UA

• Muscle Function: Improved muscle
endurance, hamstring strength, and

peak oxygen uptake (VO₂peak) [2].

Upregulation of
mitochondrial gene

expression and mitophagy
in skeletal muscle [2].
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Model
System

Intervention
Details

Key Quantitative Findings
Primary Mechanism
Investigated

Healthy
Middle-aged
Adults (28-
day study) [3]
[4]

1,000 mg/day

UA

• Immune System: Expanded naive-

like CD8+ T cells (treatment difference
+0.50 percentage points) and

increased their fatty acid oxidation
capacity (treatment difference +14.72
percentage points) [4].

Induction of mitophagy

and mitochondrial
biogenesis in immune

cells, shifting them toward
a more youthful profile [3]

[4].

Young
Academy
Soccer
Players (6-
week study)
[5]

1,000 mg/day

UA

• Exercise Performance: Improved

Yo-Yo Intermittent Recovery Test
performance by +239 m and

Countermovement Jump height by
+3.33 cm vs. placebo [5].

Proposed reduction of

oxidative stress and
improvement of

mitochondrial function
during high training stress

[5].

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here is a detailed breakdown of the

methodologies used in the key studies cited above.

In Vivo Rodent Models (Aging & Heart Failure) [1]:

Animal Models: Used 24-month-old C57BL/6 mice (natural aging) and Wistar Han rats with
induced myocardial infarction (heart failure model).

Dosing & Administration: UA was administered via daily oral gavage at 25 mg/kg or mixed
into the chow diet for 2 months.

Functional Assessment: Cardiac function was measured using echocardiography to obtain
parameters like Ejection Fraction (EF), Fractional Shortening (FS), and diastolic function (E'/A'

ratio).
Molecular Analysis: Post-sacrifice, heart tissues were analyzed via RNA sequencing (RNA-
seq), western blotting for mitophagy markers (e.g., phospho-ubiquitin), and examination of
mitochondrial ultrastructure.

Human Immune Cell Profiling [4]:
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Study Design: A randomized, double-blind, placebo-controlled trial with 50 healthy adults aged

45-70.
Intervention: 1,000 mg of UA or placebo daily for 28 days.

Primary Outcomes: Phenotypical changes in T cell subsets were assessed using high-
dimensional spectral flow cytometry of peripheral blood mononuclear cells (PBMCs). Key

markers included CD45RA, CCR7, CD95, and Ki-67 to identify naive, memory, and proliferating
T cells.

Metabolic & Transcriptomic Analysis: Fatty acid oxidation capacity in immune cells was
measured via metabolic flux assays. Exploratory single-cell RNA sequencing (scRNA-seq)
was performed on a subset of participants to analyze transcriptional shifts.

Human Athletic Performance [5]:

Participants: 20 male academy soccer players (average age ~17.5 years).

Design & Intervention: A single-blinded, randomized, placebo-controlled pilot study.
Participants received 1,000 mg/day UA or placebo for 6 weeks during preseason training.

Performance Metrics: The primary outcome was the Yo-Yo Intermittent Recovery Test Level
1 (a measure of aerobic endurance). Secondary outcomes included Countermovement Jump
(for lower-limb power) and maximal sprint speed.
Biomarker Analysis: Saliva was collected to measure changes in antioxidant capacity using

the RoXsta System.

Mechanistic Insights: UA's Signaling Pathways

UA's primary mechanism of action is the induction of mitophagy, a process for clearing damaged

mitochondria. The following diagram illustrates the key signaling pathways involved, based on the cited

research [6] [7] [8].
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Diagram Title: Urolithin A's Core Mechanisms of Action

Interpretation and Research Implications
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The collective data underscores a critical point for drug development professionals:

Primary Indication for Age-Related Dysfunction: The most robust evidence for UA's efficacy exists
in models of aging and age-related conditions (cardiovascular decline, immunosenescence,

sarcopenia). Its action in rejuvenating mitochondrial quality control directly counteracts a fundamental
hallmark of aging [1] [3] [4].

Emerging Evidence in Youth: The single study in young athletes suggests UA can enhance
performance in already optimized systems, potentially by managing training-induced oxidative stress

and supporting recovery [5]. This presents a distinct, performance-enhancing application separate
from its therapeutic role in aging.

Key Research Gap: A direct, side-by-side comparison of UA's effects in young versus aged
preclinical models within a single, well-controlled study is absent from the current literature. Future

research should prioritize this to precisely quantify the differential effect size and optimize dosing
strategies for different age-based indications.
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[https://www.smolecule.com/products/b546453#urolithin-a-effects-young-versus-aged-preclinical-

models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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